Cas no 503596-50-7 (OXAZOLE, 5-(3,4-DICHLOROPHENYL)-)

OXAZOLE, 5-(3,4-DICHLOROPHENYL)- structure
503596-50-7 structure
Product Name:OXAZOLE, 5-(3,4-DICHLOROPHENYL)-
CAS No:503596-50-7
MF:C9H5Cl2NO
MW:214.048100233078
CID:3477052
PubChem ID:76539842
Update Time:2025-04-21

OXAZOLE, 5-(3,4-DICHLOROPHENYL)- Chemical and Physical Properties

Names and Identifiers

    • OXAZOLE, 5-(3,4-DICHLOROPHENYL)-
    • 5-(3,4-Dichlorophenyl)oxazole
    • SCHEMBL22039881
    • 503596-50-7
    • Inchi: 1S/C9H5Cl2NO/c10-7-2-1-6(3-8(7)11)9-4-12-5-13-9/h1-5H
    • InChI Key: MUPDLVRNSJNVCB-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(C2OC=NC=2)=C1)Cl

Computed Properties

  • Exact Mass: 212.9748192Da
  • Monoisotopic Mass: 212.9748192Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26Ų
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